![molecular formula C17H10Cl2N4OS B216007 6-Amino-4-(3,4-dichlorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B216007.png)
6-Amino-4-(3,4-dichlorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
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Overview
Description
6-Amino-4-(3,4-dichlorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is a pyranopyrazole derivative and is synthesized using various methods.
Mechanism of Action
The mechanism of action of 6-Amino-4-(3,4-dichlorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also inhibits the production of inflammatory mediators and reduces oxidative stress, thereby exhibiting anti-inflammatory activity. The antimicrobial and antifungal activities of this compound are attributed to its ability to disrupt the cell membrane of microorganisms.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in vivo. Moreover, this compound has been shown to improve glucose tolerance and insulin sensitivity in diabetic animals. It also exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 6-Amino-4-(3,4-dichlorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potent anticancer activity against various cancer cell lines. Moreover, this compound exhibits multiple pharmacological activities, making it a potential candidate for drug development. However, the limitations of using this compound in lab experiments include its relatively low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on 6-Amino-4-(3,4-dichlorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One of the areas of research is to investigate the mechanism of action of this compound in detail. Moreover, studies can be conducted to optimize the synthesis method and improve the solubility of this compound. Furthermore, this compound can be used as a lead compound for the development of novel drugs with improved pharmacological properties. Finally, the potential toxicity of this compound at high concentrations should be further investigated to ensure its safety for human use.
Conclusion
This compound is a chemical compound that exhibits potent anticancer, anti-inflammatory, antimicrobial, and antifungal activities. This compound has potential applications in the field of medicinal chemistry and can be used as a lead compound for drug development. The synthesis of this compound is relatively simple, and its mechanism of action and biochemical and physiological effects have been extensively studied. However, further research is required to optimize the synthesis method, investigate the mechanism of action in detail, and ensure the safety of this compound for human use.
Synthesis Methods
The synthesis of 6-Amino-4-(3,4-dichlorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been reported using different methods. One of the methods involves the reaction of 3-(2-thienyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one with malononitrile and ammonium acetate in ethanol to obtain the desired compound. Another method involves the reaction of 3-(2-thienyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one with hydrazine hydrate, malononitrile, and ammonium acetate in ethanol to obtain the desired compound. The synthesis of this compound is relatively simple and can be easily scaled up for large-scale production.
Scientific Research Applications
6-Amino-4-(3,4-dichlorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been extensively studied for its potential applications in medicinal chemistry. This compound exhibits potent anticancer activity against various cancer cell lines, including breast, lung, prostate, and colon cancer. It has also been reported to possess anti-inflammatory, antimicrobial, and antifungal activities. Moreover, this compound has shown promising results in treating diabetes and Alzheimer's disease.
properties
Molecular Formula |
C17H10Cl2N4OS |
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Molecular Weight |
389.3 g/mol |
IUPAC Name |
6-amino-4-(3,4-dichlorophenyl)-3-thiophen-2-yl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
InChI |
InChI=1S/C17H10Cl2N4OS/c18-10-4-3-8(6-11(10)19)13-9(7-20)16(21)24-17-14(13)15(22-23-17)12-2-1-5-25-12/h1-6,13H,21H2,(H,22,23) |
InChI Key |
WZUMCLJFUFLVAQ-UHFFFAOYSA-N |
SMILES |
C1=CSC(=C1)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=CC(=C(C=C4)Cl)Cl |
Canonical SMILES |
C1=CSC(=C1)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=CC(=C(C=C4)Cl)Cl |
Origin of Product |
United States |
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